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Compound of Interest

Compound Name: Shepherdin (79-87) (TFA)

Cat. No.: B10857537 Get Quote

Technical Support Center: Shepherdin (79-87) (TFA)
This technical support guide provides detailed information on the solubility and storage of

Shepherdin (79-87) (TFA) to assist researchers, scientists, and drug development

professionals in their experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is Shepherdin (79-87) (TFA)?

Shepherdin (79-87) (TFA) is a nine-amino-acid fragment of the protein Shepherdin, with the

sequence Lys-His-Ser-Ser-Gly-Cys-Ala-Phe-Leu (KHSSGCAFL).[1] It functions as a

peptidomimetic antagonist that disrupts the interaction between Heat Shock Protein 90 (Hsp90)

and Survivin, and it is investigated for its anticancer properties.[1][2][3]

Q2: What is the recommended solvent for dissolving Shepherdin (79-87) (TFA)?

The primary recommended solvent for Shepherdin (79-87) (TFA) is water (H₂O).[1][3] It is also

soluble in methanol.[4]

Q3: How should I store the lyophilized powder of Shepherdin (79-87) (TFA)?

The lyophilized powder should be stored in a sealed container, protected from moisture and

light, preferably under a nitrogen atmosphere.[1][5] For long-term storage, -80°C is

recommended, while -20°C is suitable for shorter periods.[1]
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Q4: How should I store Shepherdin (79-87) (TFA) once it is in solution?

Once dissolved, the stock solution should be aliquoted to prevent repeated freeze-thaw cycles.

[1][2] These aliquots should be stored in sealed containers, protected from moisture and light.

[1][2] The recommended storage temperature is -80°C for up to 6 months or -20°C for up to 1

month.[1][2]

Q5: I'm observing precipitation in my stock solution after thawing. What should I do?

If you observe precipitation, gently warm the solution and vortex it to ensure it is fully

redissolved before use. To prevent this, ensure the peptide is completely dissolved initially and

consider preparing smaller, single-use aliquots to minimize freeze-thaw cycles.

Quantitative Data Summary
Solubility Guidelines

Solvent Concentration

Water (H₂O) ≥ 70 mg/mL (which corresponds to 65.84 mM)[1]

Methanol Soluble (exact concentration not specified)[4]

Note: "≥" indicates that the peptide is soluble at this concentration, but the saturation point has

not been determined.[1]

Storage Guidelines
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Form
Storage
Temperature

Duration Specific Conditions

Lyophilized Powder -80°C 2 years

Sealed, away from

moisture and light,

under nitrogen.[1]

-20°C 1 year

Sealed, away from

moisture and light,

under nitrogen.[1]

-20°C ≥ 4 years
General

recommendation.[4][6]

In Solvent -80°C 6 months

Aliquoted, sealed,

away from moisture

and light.[1][2]

-20°C 1 month

Aliquoted, sealed,

away from moisture

and light.[1][2]

Experimental Protocols
Protocol for Preparing a Stock Solution
This protocol outlines the steps for preparing a stock solution of Shepherdin (79-87) (TFA).

Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20 minutes. This prevents condensation from forming on the product.

Reconstitution: Add the appropriate volume of sterile, high-purity water (H₂O) to the vial to

achieve the desired concentration. For example, to prepare a 10 mM stock solution from 1

mg of the peptide, add 94.1 µL of H₂O.[1]

Dissolution: Gently vortex or sonicate the vial to ensure the peptide is completely dissolved.

Visually inspect the solution to confirm there is no undissolved particulate matter.
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Sterilization (Optional): If using the solution in a sterile cell culture environment, filter it

through a 0.22 µm sterile filter.[2]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots. This is a critical step

to prevent degradation from repeated freeze-thaw cycles.[1][2]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month).[1][2]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty Dissolving the

Peptide

Insufficient solvent volume or

inadequate mixing.

Add a slightly larger volume of

solvent. Gently warm the

solution (if the peptide's

stability at higher temperatures

is known) and vortex or

sonicate until fully dissolved.

Precipitate Forms After

Thawing

Repeated freeze-thaw cycles

or solution instability.

Prepare smaller, single-use

aliquots. Before use, warm the

vial to room temperature and

vortex to redissolve the

precipitate.

Reduced Peptide Activity
Improper storage or multiple

freeze-thaw cycles.

Always store the peptide as

recommended (powder at

-80°C, aliquoted solutions at

-80°C). Avoid repeated

freezing and thawing of the

stock solution.[1][2]

Diagrams
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Preparation Workflow

Storage Workflow

Start: Lyophilized
Shepherdin (79-87) (TFA)

Equilibrate vial
to room temperature

Add sterile H₂O
to desired concentration

Vortex or sonicate
to dissolve completely

Optional: Sterile filter
(0.22 µm)

Aliquot into single-use tubes

Proceed to storage

Store at -80°C
(up to 6 months)

Long-term

Store at -20°C
(up to 1 month)

Short-term

Click to download full resolution via product page

Caption: Workflow for preparing and storing Shepherdin (79-87) (TFA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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